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Compound of Interest

Compound Name: 2-Methyl-2-phenylsuccinic-d5 Acid

CAS No.: 1330180-12-5

Cat. No.: B588848

Get Quote

Introduction
In pharmacokinetic (PK) and drug metabolism studies, 2-Methyl-2-phenylsuccinic-d5 Acid
serves as a critical stable-isotope internal standard (IS). It is utilized primarily in LC-MS/MS

assays to quantify the clearance of methsuximide, a succinimide anticonvulsant. As a Senior

Application Scientist, I frequently observe laboratories mishandling deuterated standards—

either by erroneously treating them as radioactive waste or by improperly discharging aqueous

stock solutions into municipal sinks.

This guide provides a self-validating, step-by-step operational protocol for the safe handling,

segregation, and disposal of 2-Methyl-2-phenylsuccinic-d5 Acid, ensuring compliance with

environmental regulations and laboratory safety standards.

Chemical Profiling & Analytical Context
To properly dispose of a chemical, one must first understand its physical properties and

biological context. 2-Methyl-2-phenylsuccinic acid is the primary, inactive ring-cleaved

metabolite of methsuximide. The deuterated analog (-d5) incorporates five deuterium atoms,

typically on the phenyl ring, providing a +5 Da mass shift for mass spectrometry. Because
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deuterium is a stable (non-radioactive) isotope, this compound does not require mixed-waste or

radiological disposal protocols. It is treated strictly as a hazardous organic chemical.

Table 1: Physicochemical Properties and Logistical Implications

Parameter Value
Analytical & Logistical
Significance

Chemical Name
2-Methyl-2-phenylsuccinic-d5

Acid

Deuterated internal standard

for LC-MS/MS.

Parent Compound Methsuximide
Anticonvulsant drug; biological

source of the metabolite.

Molecular Weight ~213.24 g/mol
+5 Da mass shift prevents

isotopic interference.

Physical State Solid (Crystalline Powder)

Requires analytical

microbalance; inhalation dust

hazard.

Solubility Methanol, Acetonitrile, Water
Dictates liquid waste

segregation pathways.

Isotope Profile Deuterium (Stable Isotope)
Non-radioactive; standard

chemical disposal applies.

The Metabolic Pathway & Assay Relevance
Understanding the origin of this metabolite explains why it is present in biological matrices

(plasma, urine) during clinical trials. Methsuximide undergoes rapid CYP450-mediated

demethylation to N-desmethylmethsuximide (the active moiety), which is subsequently

hydrolyzed to the inactive 2-methyl-2-phenylsuccinic acid[1].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methsuximide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methsuximide
(Anticonvulsant)

CYP450
Demethylation

N-desmethylmethsuximide
(Active Metabolite)

Hydrolysis
Ring Cleavage

2-Methyl-2-phenylsuccinic acid
(Excreted)

Click to download full resolution via product page

Metabolic pathway of Methsuximide to 2-Methyl-2-phenylsuccinic acid.

Waste Segregation & Disposal Decision Matrix
Laboratory waste containing 2-Methyl-2-phenylsuccinic-d5 Acid typically falls into two

categories: neat solid powder (expired or contaminated stocks) and liquid analytical effluent

(LC-MS/MS mobile phases or extraction solvents). According to the US Environmental

Protection Agency (EPA), while this specific chemical is not a universally listed hazardous

waste, its solutions frequently exhibit characteristic hazards such as ignitability (D001) or

corrosivity (D002) depending on the solvent matrix [2].
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Waste: 2-Methyl-2-phenylsuccinic-d5 Acid

Physical State?
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Non-Halogenated
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Decision tree for the segregation and disposal of 2-Methyl-2-phenylsuccinic-d5 Acid waste.
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Step-by-Step Disposal Methodologies
Protocol A: Disposal of Solid 2-Methyl-2-phenylsuccinic-d5 Acid
Causality: Solid organic acids can act as mild irritants and environmental contaminants. High-

temperature incineration ensures complete thermal destruction of the carbon skeleton,

preventing environmental accumulation and protecting local water systems.

Containment: Using a static-free scoopula, transfer any residual powder into a sealable,

chemically compatible container (e.g., amber glass or high-density polyethylene).

Labeling: Affix a hazardous waste label. Mark the contents clearly as "Non-Halogenated

Organic Solid Waste - 2-Methyl-2-phenylsuccinic acid."

Segregation: Store the container in a designated secondary containment bin for solid

organics. Keep strictly isolated from strong oxidizing agents (e.g., perchlorates, nitrates) to

prevent exothermic reactions.

Disposal: Submit the sealed waste to your Environmental Health and Safety (EHS)

department for high-temperature incineration by a licensed contractor.

Protocol B: Disposal of Liquid Analytical Waste (LC-MS/MS
Effluent)
Causality: LC-MS/MS workflows typically utilize reverse-phase solvents (e.g., Methanol,

Acetonitrile) modified with organic acids (e.g., 0.1% Formic Acid). These mixtures are highly

flammable and potentially corrosive, requiring strict segregation to prevent dangerous chemical

reactions in bulk waste carboys.

Matrix Identification: Determine the composition of the waste stream. If the organic solvent

concentration exceeds 10%, the waste must be classified as a flammable liquid (EPA Waste

Code D001) [2].

pH Assessment: Test the pH of the solution. If the pH is ≤ 2.0, the waste is considered

corrosive (EPA Waste Code D002) [2].

Neutralization (If Required): For highly acidic aqueous fractions, slowly neutralize to pH 6–8

using 1M NaOH in a fume hood before transferring to the main waste carboy. Critical Safety
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Note: Never neutralize inside a sealed waste container due to the risk of gas evolution and

pressure buildup.

Transfer: Pour the liquid into a designated "Non-Halogenated Flammable Liquid" waste

carboy. Ensure the carboy is properly grounded to prevent static spark ignition.

Documentation: Log the addition of 2-Methyl-2-phenylsuccinic-d5 Acid and the exact

solvent composition on the carboy's inventory sheet to ensure accurate downstream

processing by EHS.

Spill Response and Decontamination
Solid Spills: Do not sweep dry powder, as this generates inhalable dust. Gently cover the

spill with damp paper towels (using water or a mild alcohol solution), wipe up the material,

and place the towels directly into a solid hazardous waste container.

Liquid Spills: Absorb the spill using an inert, non-combustible absorbent material (e.g.,

vermiculite or universal spill pads). Transfer the saturated absorbent to a chemical waste bag

and dispose of it via high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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